5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid

• IUPAC Name: 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C16H14ClNO3/c1-9-3-4-11(7-10(9)2)15(19)18-14-6-5-12(17)8-13(14)16(20)21/h3-8H,1-2H3,(H,18,19)(H,20,21)
• InChI Key: PMUFRUHTHYQHBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)O)C
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid, also known as CDMB, is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is a derivative of benzoic acid and has a molecular weight of 337.78 g/mol. In

Scientific Research Applications

5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been extensively studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid works by inhibiting the activity of a key enzyme called topoisomerase II, which is involved in DNA replication and cell division. Inhibition of this enzyme leads to the death of cancer cells.

Mechanism of Action

The mechanism of action of 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid involves the inhibition of topoisomerase II activity. This enzyme is responsible for unwinding DNA during replication and cell division. Inhibition of this enzyme leads to the accumulation of DNA damage, which ultimately results in the death of cancer cells. 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has also been shown to have anti-inflammatory and anti-oxidant properties. Studies have also shown that 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid can inhibit the growth of bacteria and fungi, indicating its potential use as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid in lab experiments is its potent anti-cancer activity. This makes it an ideal candidate for studying the mechanisms of cancer cell death and developing new cancer therapies. However, one of the limitations of using 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid. One area of interest is in the development of new cancer therapies that target topoisomerase II. Another area of interest is in the development of new antimicrobial agents that are effective against drug-resistant bacteria and fungi. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid and its potential use in other scientific research applications.
Conclusion:
In conclusion, 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid is a chemical compound that has shown promising results in various scientific research applications. Its potent anti-cancer activity, anti-inflammatory and anti-oxidant properties, and antimicrobial activity make it an ideal candidate for further study. While there are some limitations to using 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid in lab experiments, its potential benefits make it a valuable tool for advancing scientific research.

Synthesis Methods

The synthesis of 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid involves a series of chemical reactions. The starting material is 3,4-dimethylbenzoyl chloride, which is reacted with 5-chloroanthranilic acid in the presence of a base such as triethylamine. The resulting product is purified by recrystallization to obtain pure 5-chloro-2-[(3,4-dimethylbenzoyl)amino]benzoic acid.